Cas no 119923-27-2 (E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine)

• Product Name: E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine
• CAS No: 119923-27-2
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 132332
• PubChem ID: 688432
• Update Time: 2025-06-10

E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,4-Dimethoxypyrimidin-5-yl)acrylic acid
• 2-Propenoic acid, 3-(2,4-diMethoxy-5-pyriMidinyl)-, (E)-
• (E)-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine
• 2-Propenoic acid,3-(2,4-dimethoxy-5-pyrimidinyl)-, (2E)-
• E-5-(2-CARBOXYVINYL)-2,4-DIMETHOXYPYRIMIDINE
• (E)-3-(2,4-dimethoxypyrimidin-5-yl)prop-2-enoic acid
• (E)-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine ,97%
• MJGYRIKINWQSPO-ONEGZZNKSA-N
• SCHEMBL3930316
• W-200932
• 119923-27-2
• (E)-3-(2,4-Dimethoxypyrimidin-5-yl)acrylicacid
• AKOS015908933
• F81472
• SCHEMBL3930323
• E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine

• MDL： MFCD00153935
• Inchi： 1S/C9H10N2O4/c1-14-8-6(3-4-7(12)13)5-10-9(11-8)15-2/h3-5H,1-2H3,(H,12,13)/b4-3+
• InChI Key： MJGYRIKINWQSPO-ONEGZZNKSA-N
• SMILES： O(C)C1C(/C=C/C(=O)O)=CN=C(N=1)OC

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.317
• Melting Point: 198-199℃
• Boiling Point: 415°C at 760 mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.582
• PSA: 81.54000
• LogP: 0.59160
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine

E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine: A Key Intermediate in Modern Pharmaceutical Synthesis

E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine, a compound with the CAS number 119923-27-2, has emerged as a crucial intermediate in the synthesis of various pharmaceuticals. This heterocyclic compound, characterized by its dimethoxy substituents and a carboxyvinyl side chain, plays a pivotal role in the development of innovative therapeutic agents. Its unique structural properties make it an attractive building block for medicinal chemists, enabling the creation of molecules with enhanced biological activity and improved pharmacokinetic profiles.

The significance of E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine in pharmaceutical research has been underscored by recent advancements in drug discovery. The compound's versatility allows for modifications at multiple sites, facilitating the design of targeted therapies for a wide range of diseases. For instance, its incorporation into nucleoside analogs has shown promise in the treatment of viral infections and cancer. The ability to functionalize the carboxyvinyl group opens up possibilities for conjugation with other bioactive molecules, leading to the development of novel drug candidates.

In recent years, synthetic methodologies for E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine have seen significant improvements, driven by the demand for more efficient and sustainable processes. Researchers have explored various catalytic systems and reaction conditions to optimize yield and purity. One notable development is the use of transition metal-catalyzed cross-coupling reactions, which have enabled the introduction of complex substituents with high precision. These advancements not only enhance the scalability of production but also contribute to greener chemistry practices by reducing waste and minimizing hazardous byproducts.

The pharmacological potential of E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine has been further explored through computational studies and experimental investigations. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into its mechanism of action. Preliminary in vitro studies have revealed that derivatives of this compound exhibit inhibitory effects on key enzymes involved in disease pathways. This has sparked interest in its use as a scaffold for developing small-molecule inhibitors with therapeutic applications.

The integration of E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine into drug development pipelines has also been facilitated by its compatibility with modern synthetic techniques such as flow chemistry. This approach allows for continuous manufacturing processes, which offer advantages in terms of reproducibility and cost-effectiveness. Additionally, the compound's stability under various storage conditions makes it a practical choice for industrial-scale production. These attributes have positioned it as a valuable asset in the pharmaceutical industry's quest for innovative treatments.

Future research directions for E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine include exploring its role in combination therapies and investigating its potential as an adjuvant in vaccine formulations. The compound's ability to modulate multiple biological pathways suggests that it could be repurposed for emerging health challenges. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full therapeutic potential of this remarkable intermediate.

In conclusion, E-5-(2-Carboxyvinyl)-2,4-dimethoxypyrimidine (CAS no. 119923-27-2) represents a significant advancement in pharmaceutical synthesis. Its structural versatility and functionalization capabilities make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its impact on drug discovery is expected to grow even further. The ongoing efforts to optimize synthetic routes and explore pharmacological properties underscore its importance in addressing contemporary healthcare challenges.